2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-[(5-hydroxy-4-oxopyran-2-yl)methylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H10N2O4S/c1-6-2-10(16)13-11(12-6)18-5-7-3-8(14)9(15)4-17-7/h2-4,15H,5H2,1H3,(H,12,13,16)
• InChI Key: MCYFMCLVOLNDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC2=CC(=O)C(=CO2)O
• Molecular Formula: C11H10N2O4S
• Molecular Weight: 266.28 g/mol

Description

2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)-6-methylpyrimidin-4(3H)-one, also known as HMTP, is a small molecule that has been studied for its potential therapeutic applications. It belongs to the class of pyrimidinones, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Techniques : Research has been conducted on the synthesis and reactions of some 2-Methyl-4-oxo-4H-1-benzopyrans and related derivatives, highlighting methods to prepare complex molecules that may share a core structural similarity with the chemical . These studies offer insights into facial conversion and the behavior of active methyl groups towards various reagents (Ibrahim, El-Shaaer, & Hassan, 2002).

• Antioxidant Activity : Another study explores the antioxidant properties of pyran and chromen derivatives, synthesized via pseudo-multicomponent reactions. These compounds, including structures akin to the target molecule, have been evaluated for their ability to scavenge free radicals, showing varied antioxidant activities based on their substituents (Saher et al., 2018).

• Biological Properties : Novel 2-S-, 4-, 5-substituted and bicyclic 6-methylpyrimidine-4-ol derivatives have been synthesized, displaying significant growth-stimulating action on plants. This research underscores the potential agricultural applications of compounds structurally related to the molecule of interest (Yengoyan et al., 2020).

Biological Applications

• Antimicrobial Activity : Studies have also been conducted on the synthesis of new heterocyclic compounds with potential antimicrobial properties. For example, derivatives of 6-methyl 2-thiouracil have been prepared and tested against various bacterial strains, showing significant antibacterial activity. This suggests that related compounds could have medicinal applications (Mohammad, Ahmed, & Mahmoud, 2017).

• Fluorescence Properties : The creation of 2-pyrone derivatives with fluorescence emission capabilities highlights the potential use of such molecules in light-emitting applications and biological imaging. The synthesis methods and fluorescence characteristics of these compounds point to their applicability in various scientific fields (Mizuyama et al., 2008).